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Compound of Interest

Compound Name: Lenvatinib impurity 8

Cat. No.: B1436085 Get Quote

An In-depth Exploration of 4-Chloro-7-methoxyquinoline-6-carboxamide

Abstract
This technical guide provides a comprehensive overview of Lenvatinib Impurity 8, identified

as 4-Chloro-7-methoxyquinoline-6-carboxamide (CAS No: 417721-36-9). Lenvatinib, a multi-

targeted tyrosine kinase inhibitor, is a critical therapeutic agent in the treatment of various

cancers. The control of impurities in the active pharmaceutical ingredient (API) is paramount to

ensure its safety and efficacy. This document delves into the chemical identity, formation

pathways, and analytical methodologies for the detection and quantification of Lenvatinib
Impurity 8. Furthermore, it discusses the toxicological implications and the regulatory

framework governing its control, offering valuable insights for researchers, scientists, and drug

development professionals in the pharmaceutical industry.

Introduction: The Significance of Impurity Profiling
in Lenvatinib
Lenvatinib is a potent inhibitor of vascular endothelial growth factor (VEGF) receptors

(VEGFR1-3), fibroblast growth factor (FGF) receptors (FGFR1-4), platelet-derived growth factor

receptor alpha (PDGFRα), and the RET and KIT proto-oncogenes.[1] Its efficacy in treating

differentiated thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma is well-

established.[2] The synthetic route to Lenvatinib is a multi-step process, and like any complex
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chemical synthesis, it is susceptible to the formation of impurities. These impurities can be

process-related, degradation products, or arise from starting materials and intermediates.[3]

The presence of impurities, even in trace amounts, can have a significant impact on the quality,

safety, and efficacy of the final drug product. Therefore, a thorough understanding and stringent

control of the impurity profile of Lenvatinib are mandated by regulatory authorities worldwide.

This guide focuses specifically on Lenvatinib Impurity 8, a known process-related impurity,

providing a detailed scientific and technical resource for its management.

Unveiling Lenvatinib Impurity 8: Chemical Identity
and Physicochemical Properties
Lenvatinib Impurity 8 is chemically known as 4-Chloro-7-methoxyquinoline-6-carboxamide.[4]

It is a key intermediate in several synthetic routes leading to the Lenvatinib molecule.[5][6][7]

Parameter Value Reference

IUPAC Name
4-chloro-7-methoxyquinoline-6-

carboxamide

Synonyms Lenvatinib Impurity 20

CAS Number 417721-36-9 [4]

Molecular Formula C₁₁H₉ClN₂O₂ [6]

Molecular Weight 236.65 g/mol [6]

Appearance White Fluffy Solid [4]

Solubility
Slightly soluble in DMSO and

Methanol
[8]

Storage 2-8°C Refrigerator [4]

The Genesis of an Impurity: Formation Pathways of
Lenvatinib Impurity 8
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Understanding the formation of an impurity is the cornerstone of its effective control.

Lenvatinib Impurity 8, being a key intermediate, primarily arises from the synthetic pathway of

Lenvatinib. Its presence in the final API is typically due to incomplete reaction or inadequate

purification of the subsequent reaction step.

One of the common synthetic strategies for Lenvatinib involves the coupling of 4-Chloro-7-

methoxyquinoline-6-carboxamide with 1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1436085?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Three-step-synthesis-of-lenvatinib-50-synthesized-from-simple-starting-materials_fig11_358973389
https://www.mdpi.com/1420-3049/27/4/1291
https://www.qingmupharm.com/synthesis-methods-of-lenvatinib-mesylate-api
https://www.pharmaffiliates.com/en/417721-36-9-4-chloro-7-methoxy-6-quinolinecarboxamide-pa120971001.html
https://www.guidechem.com/question/how-to-synthesize-4-chloro-7-m-id120164.html
https://www.chemicalbook.com/synthesis/4-chloro-7-methoxyquinoline-6-carboxamide.htm
https://www.chemicalbook.com/synthesis/4-chloro-7-methoxyquinoline-6-carboxamide.htm
https://patents.google.com/patent/CN116874420A/en
https://patents.google.com/patent/CN116874420A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12596687.htm
https://www.benchchem.com/product/b1436085#what-is-lenvatinib-impurity-8
https://www.benchchem.com/product/b1436085#what-is-lenvatinib-impurity-8
https://www.benchchem.com/product/b1436085#what-is-lenvatinib-impurity-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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